126-07-8

Griseofulvin

In Stock

• CAS RN:
• 126-07-8

• Formula:
• C17H17ClO6

• InChI:
• InChI=1S/C17H17ClO6/c1-8-5-9(19)6-12(23-4)17(8)16(20)13-10(21-2)7-11(22-3)14(18)15(13)24-17/h6-8H,5H2,1-4H3/t8-,17+/m1/s1

• InChIKey:
• DDUHZTYCFQRHIY-RBHXEPJQSA-N

• Griseofulvin is a polyketide synthase-derived fungal metabolite originally isolated from P. griseofulvum with antifungal and anticancer activities. It inhibits microtubule assembly when used at concentrations ranging from 20 to 200 µM. Griseofulvin is active against a variety of dermatophytes (MICs = 0.14-0.42 µg/ml) and reduces the number of infected hair follicles in a guinea pig model of M. canis infection when administered at a dose of 60 mg/kg. It also reduces viability of a variety of human colorectal cancer cells in vitro and induces abnormal mitotic spindle formation and cell cycle arrest at the G2/M phase in HT-29 cells when used at a concentration of 20 µM. Griseofulvin (50 mg/kg) reduces tumor growth in a COLO 205 mouse xenograft model. Formulations containing griseofulvin have been used in the treatment of dermatophyte infections of the skin and nails.
  Grise...

N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-(4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 1797126-07-8

• Formula:
• C20H22N4O4

• InChI:
• InChI=1S/C20H22N4O4/c1-27-16-8-4-14(5-9-16)13-18(25)21-10-11-23-20(26)24(15-6-7-15)19(22-23)17-3-2-12-28-17/h2-5,8-9,12,15H,6-7,10-11,13H2,1H3,(H,21,25)

• InChIKey:
• SIDQRVIWLCGJGY-UHFFFAOYSA-N

• N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H22N4O4 and its molecular weight is 382.42. The purity is usually 95%.